2'-Hydrazino-2,4'-bipyridine

• Molecular Formula: C10H10N4
• Molecular Weight: 186.21 g/mol
• IUPAC Name: (4-pyridin-2-ylpyridin-2-yl)hydrazine
• InChI: InChI=1S/C10H10N4/c11-14-10-7-8(4-6-13-10)9-3-1-2-5-12-9/h1-7H,11H2,(H,13,14)
• InChI Key: RTGKHAYBBWFHKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=NC=C2)NN

Description

2'-Hydrazino-2,4'-bipyridine is a useful research compound. Its molecular formula is C10H10N4 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.0 g of 2'-chloro-2,4'-bipyridine, 5 ml of anhydrous hydrazine and 100 ml of pyridine was refluxed. Additional 5 ml portions of anhydrous hydrazine were added after 18, 36 and 54 hours of refluxing. The solution was then refluxed for an additional 48 hours and the solvent removed under vacuum. The solid was dissolved in methylene chloride, treated with activated carbon, filtered and the filtrate concentrated to dryness. The residue was triturated with hexane, giving crystals which were recrystallized from methylene chloride-hexane, giving 2'-hydrazino-2,4'-bipyridine as yellow crystals, mp 120°-121° C.